Cas no 1803741-70-9 (3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile
• CAS No: 1803741-70-9
• MF: C₁₀H₈BrF₂N
• MW: 260.078028678894
• CID: 4970706
• Update Time: 2025-06-16

3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C10H8BrF2N/c11-9-6-8(10(12)13)4-3-7(9)2-1-5-14/h3-4,6,10H,1-2H2
• InChI Key： KAUUOZUBHXGUDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=CC=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Additional information on 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile

3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile (CAS No. 1803741-70-9): A Comprehensive Overview

3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile (CAS No. 1803741-70-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile is defined by a brominated and difluoromethylated phenyl group attached to a propanenitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile in the context of drug discovery and development. One notable application is its potential as a lead compound for the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The pharmacological profile of 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile has also been explored in preclinical studies. These studies have shown that the compound possesses favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These attributes are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

In addition to its potential as a therapeutic agent, 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile has been investigated for its utility in chemical biology research. Its unique structure makes it an excellent tool for probing the function and interactions of specific proteins and enzymes. For example, researchers have used this compound to study the mechanisms of protein-protein interactions and to identify novel binding sites on target proteins.

The synthesis of 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile involves a series of well-defined chemical reactions. One common approach is to start with 2-bromo-4-difluoromethylbenzaldehyde, which can be converted into the corresponding nitrile through a series of steps including reduction and subsequent nitrilation. The synthetic route is highly reproducible and can be scaled up for large-scale production, making it suitable for both research and industrial applications.

The safety profile of 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile has also been evaluated in various studies. While the compound is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-(2-Bromo-4-(difluoromethyl)phenyl)propanenitrile (CAS No. 1803741-70-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as a tool for chemical biology research. Ongoing studies continue to uncover new applications and insights into the biological activities of this compound, solidifying its importance in the scientific community.